Cas no 2172456-20-9 (4-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol)

• Product Name: 4-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol
• CAS No: 2172456-20-9
• MF: C₁₁H₂₂N₄O₂
• MW: 242.317982196808
• CID: 5568312
• PubChem ID: 165596162
• Update Time: 2025-08-05

4-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172456-20-9
• 4-[4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl]-3-methylbutan-1-ol
• EN300-1596098
• 4-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol

• Inchi： 1S/C11H22N4O2/c1-8(4-5-16)7-15-11(9(2)17-3)10(6-12)13-14-15/h8-9,16H,4-7,12H2,1-3H3
• InChI Key： RLHGKDYSRXZWSF-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CN)N=NN1CC(C)CCO

Computed Properties

• Exact Mass: 242.17427596g/mol
• Monoisotopic Mass: 242.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.2Ų

Additional information on 4-4-(aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol

4-(Aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol: A Comprehensive Overview

The compound 4-(Aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol, identified by the CAS registry number 2172456-20-9, is a highly specialized organic compound with significant potential in various fields of chemical research and industrial applications. This compound belongs to the class of triazoles, which are well-known for their versatility and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring system substituted with an aminomethyl group, a methoxyethyl group, and a methylbutanol moiety, making it a unique entity within the triazole family.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method has been extensively explored in recent studies due to its high efficiency and selectivity. The incorporation of the methoxyethyl group into the molecule has been shown to enhance its solubility properties, making it more amenable for use in biological systems. Furthermore, the presence of the aminomethyl group introduces additional functional versatility, allowing for further chemical modifications and applications.

The structural features of 4-(Aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol have been leveraged in several cutting-edge research areas. For instance, this compound has been investigated as a potential building block for drug delivery systems. Its triazole ring system is known to exhibit excellent biocompatibility and stability under physiological conditions, making it an ideal candidate for constructing drug carriers or scaffolds. Additionally, the methoxy group within the molecule contributes to its hydrophilic properties, which are crucial for enhancing drug solubility and bioavailability.

In the field of materials science, this compound has shown promise as a precursor for advanced materials such as stimuli-responsive polymers and self-healing materials. The triazole moiety has been reported to facilitate cross-linking reactions under specific conditions, leading to materials with tunable mechanical properties. Recent studies have demonstrated that incorporating this compound into polymer networks can significantly improve their thermal stability and mechanical resilience. These findings underscore its potential in developing next-generation materials for aerospace, electronics, and biomedical applications.

The synthesis and characterization of 4-(Aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol have also contributed to our understanding of triazole chemistry. Researchers have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its molecular structure and confirm its purity. These analytical methods have provided critical insights into the stereochemistry and regioselectivity of the compound's formation process.

Moreover, computational chemistry approaches have played a pivotal role in predicting the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the triazole ring system exhibits unique electronic characteristics that can be exploited in various chemical transformations. These theoretical studies have guided experimental efforts in optimizing synthetic pathways and predicting potential applications.

In summary, 4-(Aminomethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-ol, with its distinctive structural features and versatile functional groups, represents a valuable addition to the arsenal of modern chemical compounds. Its potential applications span across multiple disciplines, from drug delivery systems to advanced materials development. As research continues to uncover new aspects of its chemistry and functionality, this compound is poised to make significant contributions to both academic and industrial sectors.